Cas no 2005335-99-7 (4-cyclobutyloxolan-3-ol)

• Product Name: 4-cyclobutyloxolan-3-ol
• CAS No: 2005335-99-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5897332
• PubChem ID: 165592299
• Update Time: 2025-11-06

4-cyclobutyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyloxolan-3-ol
• EN300-1624051
• 2005335-99-7

• Inchi： 1S/C8H14O2/c9-8-5-10-4-7(8)6-2-1-3-6/h6-9H,1-5H2
• InChI Key： KTWBCEJGLCWYFB-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C1CCC1)O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-cyclobutyloxolan-3-ol

Market Research and Analysis Report on 4-Cyclobutyloxolan-3-Ol (CAS No. 2005335-99-7)

The compound 4-cyclobutyloxolan-3-ol, identified by the CAS number 2005335-99-7, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 4-cyclobutyloxolan-3-ol in various biological systems, particularly its influence on enzyme activity and cellular signaling pathways. Its cyclobutane ring structure contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions in fields such as oncology and neurodegenerative diseases.

The global demand for 4-cyclobutyloxolan-3-ol has been driven by increasing investments in preclinical research and early-stage clinical trials. Key players in the pharmaceutical sector are actively exploring its potential as a lead compound for developing novel drug candidates. Additionally, the compound's versatility has led to its use in academic research settings, where it serves as a valuable tool for studying complex biochemical mechanisms.

From a supply chain perspective, the production of 4-cyclobutyloxolan-3-ol is concentrated among a few specialized chemical manufacturers who possess the expertise to synthesize this compound at scale. These suppliers cater to both research institutions and pharmaceutical companies, ensuring a steady supply of high-quality material for experimental purposes.

Looking ahead, the market for 4-cyclobutyloxolan-3-ol is expected to grow significantly as more research findings are translated into clinical applications. The compound's potential to address unmet medical needs in critical therapeutic areas positions it as a key focus for future investment and development efforts.